Cas no 188861-58-7 (Ethyl isoquinoline-6-carboxylate)

Apocavir is a chemical substance with the molecular formula of c28h38n12o6s< Br>
Ethyl isoquinoline-6-carboxylate structure
188861-58-7 structure
Ethyl isoquinoline-6-carboxylate
188861-58-7
C12H11NO2
201.2212
MFCD18416669
1057315

Ethyl isoquinoline-6-carboxylate Properties

Names and Identifiers

    • Ethyl isoquinoline-6-carboxylate
    • Ethyl 6-Isoquinolinecarboxylate
    • N'-(6-chloropyridazin-3-yl)-N,N-dimethylmethanimidamide
    • 6-Isoquinolinecarboxylic acid, ethyl ester
    • 6810AJ
    • SY022492
    • AM803426
    • AX8220781
    • +Expand
    • MFCD18416669
    • XZSXCFWWZHTJMU-UHFFFAOYSA-N
    • 1S/C12H11NO2/c1-2-15-12(14)10-3-4-11-8-13-6-5-9(11)7-10/h3-8H,2H2,1H3
    • O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C2C([H])=NC([H])=C([H])C=2C=1[H])=O

Computed Properties

  • 184.05200
  • 0
  • 3
  • 3
  • 15
  • 230
  • 2.5
  • 39.2

Experimental Properties

  • 1.35140
  • 41.38000

Ethyl isoquinoline-6-carboxylate Security Information

Ethyl isoquinoline-6-carboxylate Customs Data

  • 2933499090
  • China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl isoquinoline-6-carboxylate Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB15703-50mg
Ethyl isoquinoline-6-carboxylate
188861-58-7 97%
50mg
$72.00
Alichem
A189005448-5g
Ethyl isoquinoline-6-carboxylate
188861-58-7 97%
5g
$922.32 2023-09-02
Ambeed
A307514-5g
Ethyl isoquinoline-6-carboxylate
188861-58-7 97%
5g
$926.0
Chemenu
CM144590-1g
ethyl isoquinoline-6-carboxylate
188861-58-7 97%
1g
$168 2021-08-05
eNovation Chemicals LLC
D912053-1g
Ethyl 6-Isoquinolinecarboxylate
188861-58-7 95%
1g
$630 2022-10-14
TRC
E940393-10mg
Ethyl Isoquinoline-6-carboxylate
188861-58-7
10mg
$ 50.00 2022-06-05
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTU624-100mg
ethyl isoquinoline-6-carboxylate
188861-58-7 95%
100mg
¥369.0
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD220781-100mg
Ethyl isoquinoline-6-carboxylate
188861-58-7 97%
100mg
¥376.0 2022-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1106830-250mg
ETHYL ISOQUINOLINE-6-CARBOXYLATE
188861-58-7 97%
250mg
¥846 2023-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E845715-250mg
Ethyl isoquinoline-6-carboxylate
188861-58-7 97%
250mg
655.20
Recommended suppliers
Amadis Chemical Company Limited
(CAS:188861-58-7)Ethyl isoquinoline-6-carboxylate
A880492
99%
5g
833.0